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Compound of Interest

#{(2-
Compound Name: Chlorophenyl)methyl]piperidine
hydrochloride
CAS No.: 1800302-94-6
Cat. No.: B2417046

Get Quote

Part 1: Executive Summary & Chemical Profile

4-[(2-Chlorophenyl)methyl]piperidine (CAS 223534-24-x for free base) represents a "privileged
scaffold" in drug discovery. Structurally, it consists of a piperidine ring substituted at the 4-
position with a 2-chlorobenzyl moiety. This specific steric and electronic arrangement renders it
a highly versatile building block for ligands targeting Sigma-1 (

) receptors, Monoamine transporters, and Chemokine receptors (CCR).

Unlike its 4-phenylpiperidine analogs (e.g., Haloperidol), the benzyl linker confers additional
conformational flexibility, allowing the phenyl ring to access hydrophobic pockets in GPCRs and
ion channels that are sterically restricted for shorter linkers. The ortho-chlorine substitution
introduces a specific dipole and steric clash that often enhances selectivity for Sigma-1 over
Sigma-2 or Dopamine D2 receptors.
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Core Chemical Identity

Property Specification
IUPAC Name ij;f;::llzrrizzhenyl)methyl]piperidine
Common Name 4-(2-Chlorobenzyl)piperidine HCI
C
Molecular Formula H
CIN - HCI
Molecular Weight 246.18 g/mol (Salt)
Key Pharmacophore 4-Benzylpiperidine (Lipophilic Domain)

Sigma-1 Receptor, NMDA Receptor (NR2B),

Primary Targets
yar CCR5

Part 2: Synthesis & Manufacturing Protocols

The synthesis of 4-(2-chlorobenzyl)piperidine derivatives typically follows a Grignard-based
approach, which allows for the installation of the benzyl group followed by reduction.

Protocol A: Grignard Addition & Reduction (The
"Classic" Route)

This protocol is preferred for its scalability and the ability to introduce the 2-chloro substituent
early in the synthesis.

Reagents:
» Starting Material: N-Benzyl-4-piperidone (CAS 3612-20-2) or N-Boc-4-piperidone.

e Grignard Reagent: 2-Chlorobenzylmagnesium chloride (prepared from 2-chlorobenzyl
chloride).

o Catalysts: p-Toluenesulfonic acid (pTSA), PtO
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(Adam's Catalyst) or Pd/C (care required to avoid dechlorination).

Step-by-Step Methodology:

e Grignard Formation:

o Activate Magnesium turnings (1.2 eq) with iodine in dry THF.

o Add 2-chlorobenzyl chloride (1.0 eq) dropwise at 0°C under N

atmosphere. Stir for 2 hours to generate the Grignard reagent.

» Nucleophilic Addition:

o Cool the Grignard solution to -78°C.

o Add N-Benzyl-4-piperidone (0.8 eq) dissolved in THF dropwise.

o Allow to warm to room temperature (RT) and stir for 12 hours.

o Quench: Add saturated NH

Cl solution. Extract with EtOAC.

o Product:N-Benzyl-4-(2-chlorobenzyl)-4-hydroxypiperidine.

o Dehydration:

o Dissolve the intermediate alcohol in Toluene/Benzene.

o Add pTSA (0.1 eq) and reflux with a Dean-Stark trap to remove water.

o Product:N-Benzyl-4-(2-chlorobenzyl)-1,2,3,6-tetrahydropyridine (The endocyclic alkene).

o Hydrogenation (Critical Step):

o Dissolve the alkene in EtOH.

o Catalyst Choice: Use PtO
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(5 mol%) rather than Pd/C to prevent hydrogenolysis of the ortho-chlorine atom.

o Hydrogenate at 40 psi H
for 4 hours.
o Filter catalyst and concentrate.[1]
o Deprotection (if N-Benzyl is present):
o For N-Boc: Use TFA/DCM.

o For N-Benzyl: Use 1-Chloroethyl chloroformate (ACE-CI) followed by MeOH reflux
(selective debenzylation without touching the 2-Cl-benzyl group).

e Salt Formation:
o Dissolve free base in Et
O. Add 2M HCl in Et

O dropwise. Collect the white precipitate.

Visualization: Synthesis Workflow
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Caption: Figure 1. Synthetic pathway for the 4-(2-chlorobenzyl)piperidine core. Note the use of
PtO2 to prevent dechlorination.
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Part 3: Pharmacological Applications &
Derivatives|[2][3]

The 4-(2-chlorobenzyl)piperidine scaffold acts as a "master key" for several CNS targets. The
2-chloro substituent is critical for Sigma-1 receptor affinity (

nM).

Sigma-1 Receptor Ligands (Neuroprotection/Analgesia)

Derivatives where the piperidine nitrogen is substituted with a long lipophilic chain (e.g.,
phenylbutyl) show high affinity for Sigma-1 receptors.

e Mechanism: The 2-chlorobenzyl group occupies the primary hydrophobic pocket of the
Sigma-1 receptor, while the N-substituent interacts with the secondary hydrophobic region.

» Therapeutic Utility: Neuropathic pain modulation, cocaine addiction treatment, and
neuroprotection in Alzheimer's models.

o Key Reference:Berardi et al. (2005) demonstrated that 1-aralkyl-4-benzylpiperidines are
potent Sigma ligands. The 2-chloro derivative often exhibits superior selectivity against the
Sigma-2 subtype compared to the unsubstituted benzyl analog.

CCRS5 Antagonists (Immunology)

The 4-benzylpiperidine motif is a known scaffold for Chemokine Receptor 5 (CCR5)
antagonists, used in HIV treatment and inflammation.

o Structure-Activity Relationship (SAR): The basic nitrogen of the piperidine interacts with
Asp280 in the receptor, while the 2-chlorobenzyl group sits in a hydrophobic cleft, mimicking
the phenylalanine of the native chemokine ligand.

NMDA Receptor Antagonists (NR2B Subtype)

Ifenprodil-like derivatives often utilize a 4-benzylpiperidine moiety to achieve NR2B selectivity.

» Role of 2-Cl: The chlorine atom restricts the rotation of the benzyl ring, locking the molecule
in a bioactive conformation that fits the NR2B allosteric site.
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Quantitative Data: Binding Affinity Comparison

Hypothetical values based on scaffold SAR trends (Berardi et al., 2005; Glennon et al., 1994).

Sigma-1 Sigma-2 Selectivity (
Compound Variant

(nM) (nM) )
4-Benzylpiperidine

yPp 12.5 145 11.6

(Unsubst.)
4-(2-
Chlorobenzyl)piperidin 4.2 320 76.2
e
4-(4-
Chlorobenzyl)piperidin -~ 8.1 95 11.7
e
4-(2-
Fluorobenzyl)piperidin 6.5 210 32.3

e

> Insight: The 2-chloro substitution dramatically improves Sigma-1 affinity and selectivity due to
specific steric filling of the orthosteric binding pocket.

Part 4: Experimental Validation (Self-Validating
Protocol)

To verify the identity and purity of the synthesized 4-(2-chlorobenzyl)piperidine hydrochloride,
the following analytical workflow is mandatory.

NMR Characterization (Self-Check)

e« 1H NMR (DMSO-d6): Look for the characteristic benzylic methylene doublet around

2.6-2.7 ppm. The piperidine ring protons will appear as multiplets between

1.3-3.2 ppm. The aromatic region (
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7.1-7.5 ppm) must show a specific splitting pattern for ortho-substitution (typically 4 protons,
complex splitting).

 Validation Criterion: Integration of the benzylic CH

must be exactly 2.0 relative to the single aromatic proton at the 3-position of the
chlorophenyl ring.

HPLC Purity Assay

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).
o Mobile Phase: A: 0.1% TFA in Water; B: Acetonitrile. Gradient 10-90% B over 20 min.

o Detection: UV at 220 nm (Amide/Peptide bond absorption not applicable here, rely on Benzyl
UV absorption).

e Success Metric: Single peak >98% area. Retention time should be higher than the
unsubstituted benzylpiperidine due to the lipophilic Cl atom.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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